Cas no 778589-13-2 (4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole)
4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- MS-1360
- SCHEMBL4206403
- 4-methyl-3-{[(4-methylphenyl)methyl]sulfanyl}-5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazole
- 4-methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole
- 778589-13-2
- SFMXKNDDMRQDNZ-UHFFFAOYSA-N
- 4-methyl-3-[(4-methylbenzyl)sulfanyl]-5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazole
- AKOS005108237
- 4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole
-
- Inchi: 1S/C18H16F3N3S/c1-12-6-8-13(9-7-12)11-25-17-23-22-16(24(17)2)14-4-3-5-15(10-14)18(19,20)21/h3-10H,11H2,1-2H3
- InChI Key: SFMXKNDDMRQDNZ-UHFFFAOYSA-N
- SMILES: S(CC1C=CC(C)=CC=1)C1=NN=C(C2C=CC=C(C(F)(F)F)C=2)N1C
Computed Properties
- Exact Mass: 363.10170318g/mol
- Monoisotopic Mass: 363.10170318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 56Ų
4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1634442-1mg |
4-Methyl-3-((4-methylbenzyl)thio)-5-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazole |
778589-13-2 | 98% | 1mg |
¥535.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1634442-2mg |
4-Methyl-3-((4-methylbenzyl)thio)-5-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazole |
778589-13-2 | 98% | 2mg |
¥495.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1634442-5mg |
4-Methyl-3-((4-methylbenzyl)thio)-5-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazole |
778589-13-2 | 98% | 5mg |
¥661.00 | 2024-07-28 |
4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole
Professional Introduction to 4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole (CAS No. 778589-13-2)
4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 778589-13-2, represents a class of heterocyclic molecules that are being extensively studied for their potential therapeutic applications. The structural complexity of this molecule, characterized by its multiple functional groups and aromatic rings, makes it a subject of great interest for researchers aiming to develop novel bioactive agents.
The molecular structure of 4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole consists of a central triazole ring substituted with various aromatic and alkyl groups. The presence of a methyl group at the 4-position of the triazole ring, along with the bulky 3-[(4-methylphenyl)methylsulfanyl] and 5-[3-(trifluoromethyl)phenyl] substituents, contributes to its unique chemical properties. These structural features not only influence the compound's solubility and stability but also play a crucial role in determining its biological activity.
In recent years, there has been a surge in research focused on developing new triazole derivatives with enhanced pharmacological properties. The introduction of electron-withdrawing groups such as trifluoromethane into the molecular framework has been particularly effective in modulating the bioactivity of these compounds. Studies have shown that such modifications can lead to improved binding affinity and selectivity towards target enzymes and receptors, which are critical factors in drug design.
The synthesis of 4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of specialized catalysts and protecting groups is often necessary to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and improve efficiency.
One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The presence of multiple aromatic rings provides opportunities for π-stacking interactions with biological targets, which could enhance drug-receptor binding. Additionally, the methylsulfanyl group may contribute to metabolic stability by resisting oxidative degradation.
The pharmaceutical industry has shown considerable interest in developing small molecule inhibitors for therapeutic use. The structural motifs present in 4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole align well with current trends in drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with optimized pharmacokinetic profiles.
Ongoing research is focused on exploring the full spectrum of biological activities associated with this compound. Investigating its interaction with cellular components and understanding its mechanism of action are key steps toward developing it into a viable therapeutic agent. Collaborative efforts between synthetic chemists and biologists are essential to bridge the gap between laboratory synthesis and clinical application.
The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration. The study of compounds like 4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole exemplifies the importance of integrating synthetic chemistry with biological research. By combining cutting-edge synthetic methodologies with rigorous biological evaluation, scientists can accelerate the discovery of new drugs that address unmet medical needs.
In conclusion, 4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at discovering new therapeutic agents. As research continues to evolve, this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.
778589-13-2 (4-Methyl-3-[(4-methylphenyl)methylsulfanyl]-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)